Cas no 856966-47-7 (2-(3,4-Dichlorophenyl)pyridin-3-ol)

• Product Name: 2-(3,4-Dichlorophenyl)pyridin-3-ol
• CAS No: 856966-47-7
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• MDL: MFCD18312354
• CID: 2808218
• Update Time: 2025-06-11

2-(3,4-Dichlorophenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)pyridin-3-ol
• 2-(3,4-Dichlorophenyl)-3-hydroxy-pyridine
• 2-(3,4-DICHLOROPHENYL)-3-HYDROXYPYRIDINE
• 2-(3,4-Dichlorophenyl)pyridin-3-ol

• MDL： MFCD18312354
• Inchi： 1S/C11H7Cl2NO/c12-8-4-3-7(6-9(8)13)11-10(15)2-1-5-14-11/h1-6,15H
• InChI Key： FTNIXZBHRDNPGB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=CN=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(3,4-Dichlorophenyl)pyridin-3-ol

Introduction to 2-(3,4-Dichlorophenyl)pyridin-3-ol (CAS No: 856966-47-7)

2-(3,4-Dichlorophenyl)pyridin-3-ol, identified by the chemical formula CAS No: 856966-47-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound has garnered attention due to its structural uniqueness and potential biological activities. The presence of both chloro substituents on the phenyl ring and a hydroxyl group on the pyridine ring imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery initiatives.

The molecular structure of 2-(3,4-Dichlorophenyl)pyridin-3-ol consists of a pyridine core connected to a 3,4-dichlorophenyl group. This arrangement creates a system with multiple reactive sites, which can be exploited for further chemical modifications. Such modifications are often employed to enhance binding affinity, metabolic stability, and overall pharmacological efficacy. In recent years, there has been a surge in interest towards developing novel therapeutic agents with optimized pharmacokinetic profiles, and compounds like 2-(3,4-Dichlorophenyl)pyridin-3-ol serve as promising candidates in this endeavor.

One of the most compelling aspects of 2-(3,4-Dichlorophenyl)pyridin-3-ol is its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The dichlorophenyl moiety is known to interact with various enzyme targets, while the pyridine ring can serve as a hydrogen bond acceptor or participate in hydrophobic interactions within biological macromolecules. These characteristics make it an attractive intermediate for designing small-molecule inhibitors.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing derivatives of 2-(3,4-Dichlorophenyl)pyridin-3-ol. These studies have revealed several promising analogs with enhanced binding affinities to targets such as kinases and transcription factors. For instance, computational models suggest that subtle alterations in the substitution pattern on the phenyl ring can significantly improve interactions with protein binding pockets. Such insights are being translated into experimental syntheses aimed at optimizing lead compounds for clinical development.

In the context of drug discovery, 2-(3,4-Dichlorophenyl)pyridin-3-ol has been explored as a precursor for more complex molecules. Its structural features allow for facile functionalization through methods such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution. These reactions enable the introduction of diverse functional groups, thereby expanding the chemical space available for medicinal chemists. The ability to modify both the pyridine and phenyl rings provides a versatile platform for generating structurally diverse libraries for high-throughput screening.

The pharmacological profile of 2-(3,4-Dichlorophenyl)pyridin-3-ol has been investigated in several preclinical models. Initial studies indicate that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, preliminary data suggest potential benefits in modulating inflammatory responses through interactions with cytoprotective enzymes like COX-2 and LOX enzymes. These findings align with the broader trend toward developing multi-target directed ligands (MTDLs), which aim to address complex diseases by simultaneously modulating multiple biological targets.

The synthesis of 2-(3,4-Dichlorophenyl)pyridin-3-ol involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include palladium-catalyzed coupling reactions followed by functional group interconversions. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing costs and improving yields. The availability of high-purity starting materials is crucial for ensuring the quality of downstream applications in pharmaceutical research.

As interest in personalized medicine grows, compounds like 2-(3,4-Dichlorophenyl)pyridin-3-ol are being evaluated for their potential use in targeted therapies. By leveraging structural diversity derived from analog design principles, researchers aim to develop agents that exhibit high selectivity for disease-relevant pathways while minimizing off-target effects. The dichlorophenyl group's ability to engage with specific amino acid residues in protein targets makes it an ideal candidate for structure-based drug design approaches.

The role of 2-(3,4-Dichlorophenyl)pyridin-3-ol extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool for mechanistic studies. Researchers employ this compound to probe enzyme mechanisms and understand how structural modifications influence biological activity. Such studies contribute to our fundamental understanding of how small molecules interact with biological systems at the molecular level.

In conclusion,2-(3,4-Dichlorophenyl)pyridin-3-ol (CAS No: 856966-47-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic methodologies and computational biology,2-(3,4-Dichlorophenyl)pyridin-3-ol continues to be a cornerstone in medicinal chemistry efforts aimed at improving human health outcomes.